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Compound of Interest

Compound Name: Columbianadin

Cat. No.: B1669301

Columbianadin Technical Support Center

Welcome to the technical support center for Columbianadin (CBN). This resource is designed
to assist researchers, scientists, and drug development professionals in troubleshooting
experimental variability and ensuring the successful use of Columbianadin in their studies.

Frequently Asked Questions (FAQSs)

Q1: What is Columbianadin and what are its primary biological activities?

Columbianadin (CBN) is a natural coumarin compound primarily isolated from plants of the
Apiaceae family, such as Angelica pubescens. It is recognized for a range of biological
activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.[1] Its
therapeutic potential is attributed to its distinct chemical structure and its ability to modulate
multiple cellular signaling pathways.[1]

Q2: Which signaling pathways are known to be modulated by Columbianadin?

Columbianadin has been shown to influence several key signaling pathways, which can vary
depending on the cell type and experimental context. Documented pathways include:

o NOD1/NF-kB Pathway: CBN has been observed to suppress inflammation by inhibiting the
activation of the NOD1 and NF-kB p65 signaling pathways.[2]
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o PI3K/Akt Pathway: In glioblastoma cells, Columbianadin has been found to inhibit tumor
progression by targeting the PI3K/Akt signaling pathway.[3]

» NF-kB/MAPKSs Pathway: CBN can dampen inflammatory responses by inhibiting the NF-kB
and MAPK (ERK and JNK) signaling pathways.[4]

o JAK2/STAT3 and JAK2/p38/NF-kB Pathways: In vivo studies have indicated that
Columbianadin's anti-inflammatory effects can be mediated through the downregulation of
the JAK2/STAT3 and JAK2/p38/NF-kB signaling pathways.[5]

Below are diagrams illustrating the key signaling pathways modulated by Columbianadin.
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Inconsistent Experimental Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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